

Sulesomab for Granulocyte Migration Tracking: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name:	Sulesomab
CAS No.:	167747-19-5
Cat. No.:	B1169531

[Get Quote](#)

An In-depth Whitepaper for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of **Sulesomab**, a radiolabeled monoclonal antibody fragment, for the purpose of tracking granulocyte migration in diagnostic imaging. It is intended for researchers, scientists, and professionals involved in drug development who are interested in inflammation and infection imaging.

Introduction to Sulesomab

Sulesomab, commercially known as LeukoScan, is a Fab' fragment of a murine monoclonal antibody (IMMU-MN3).[1][2][3] It is designed to target the nonspecific cross-reacting antigen-90 (NCA-90), also known as CD66c, which is expressed on the surface of human granulocytes.[4][5][6] For diagnostic purposes, **Sulesomab** is radiolabeled with Technetium-99m (99mTc).[5][7] This allows for the visualization of granulocyte accumulation at sites of infection and inflammation using scintigraphic imaging techniques.[4][7] The use of a Fab' fragment offers advantages such as rapid blood clearance and reduced immunogenicity, with no human anti-mouse antibody (HAMA) production reported in trials.[8][9][10]

Mechanism of Action and Granulocyte Localization


The primary mechanism of **Sulesomab** involves its binding to the NCA-90 antigen on granulocytes.^[4] Once radiolabeled with ^{99m}Tc and administered intravenously, **Sulesomab** circulates and accumulates in areas where granulocytes are present in high numbers, such as sites of infection or inflammation.^{[4][7]}

While initial theories suggested that **Sulesomab** binds to circulating granulocytes which then migrate to the inflammatory site, further research indicates a more complex mechanism.^{[5][6]} Studies have shown that less than 5% of intravenously injected **Sulesomab** binds to circulating granulocytes.^{[6][11][12]} The localization of **Sulesomab** at inflammatory sites is now understood to be a multifactorial process:

- **Increased Vascular Permeability:** Inflammation leads to increased permeability of blood vessels, allowing **Sulesomab** to diffuse into the interstitial space.^{[5][6]}
- **Binding to Extravasated Granulocytes:** **Sulesomab** preferentially binds to granulocytes that have already migrated into the tissue and have become "activated."^{[5][6]} The expression of NCA-90 is upregulated in activated granulocytes.^[6]
- **Local Binding:** It is hypothesized that **Sulesomab** may bind to primed or activated granulocytes margined within the vasculature of the lesion before their migration into the tissue.^[11]

This multifactorial mechanism is depicted in the signaling pathway diagram below.

Mechanism of Sulesomab Localization at Inflammatory Sites



[Click to download full resolution via product page](#)

Caption: **Sulesomab** localization at inflammatory sites.

Quantitative Data Presentation

The diagnostic performance of **Sulesomab** has been evaluated in several clinical studies, particularly in the context of osteomyelitis. The following tables summarize the key quantitative

findings from this research.

Table 1: Diagnostic Performance of **Sulesomab** in Osteomyelitis

Study Population	Sensitivity	Specificity	Accuracy	Positive Predictive Value	Negative Predictive Value	Reference(s)
Diabetic patients with suspected osteomyelitis	91%	56%	80%	-	-	[8][9][13][14]
Two controlled clinical trials (175 patients)	88.2%	65.6%	76.6%	-	-	[15]
Comparison with Gallium-67	67%	85%	-	-	-	[16]

Table 2: Comparative Performance of **Sulesomab** vs. Other Imaging Modalities in Diabetic Foot Ulcers

Comparison	Sulesomab Sensitivity	Comparator Sensitivity	Sulesomab Specificity	Comparator Specificity	Sulesomab Accuracy	Comparator Accuracy	Reference(s)
vs. Ex vivo autologous white blood cell (WBC) scans	92%	79%	-	-	81%	75%	[8][9][14]
vs. Radiography	90%	62%	-	-	76%	54%	[9][14]
vs. Bone scans	-	-	50%	21%	-	-	[9]

 Table 3: Performance of **Sulesomab** in Other Inflammatory Conditions

Condition	Patient Population	Sensitivity (per patient)	Sensitivity (per segment)	Specificity	Accuracy	Reference(s)
Inflammatory Bowel Disease	Pediatric	90%	57%	-	-	[17]
Soft Tissue Infection	Adult	88%	-	86%	87%	[18][19]

Experimental Protocols

Radiolabeling of Sulesomab

The radiolabeling of **Sulesomab** with ^{99m}Tc is a straightforward procedure that can be completed in approximately 5 minutes.[5][20]

Materials:

- Lyophilized **Sulesomab** kit (containing 0.3 mg of the monoclonal antibody Fab' fragment)[20]
- Technetium-99m (99mTc) pertechnetate in isotonic saline solution[20]

Procedure:

- Aseptically add 1,000 to 1,500 MBq (27 to 40 mCi) of 99mTc pertechnetate to the vial containing the lyophilized **Sulesomab**. [20]
- Gently shake the vial sporadically for 5 minutes to ensure complete dissolution and labeling. [20]
- The radiochemical purity of the resulting 99mTc-**Sulesomab** should be greater than 95%. [6]

Patient Administration and Imaging

Patient Preparation:

- No specific patient preparation, such as fasting, is required.


Administration:

- For patient imaging, approximately 0.25 mg of **Sulesomab** labeled with $1,110 \pm 185$ MBq (30 ± 5 mCi) of 99mTc sodium pertechnetate is used. [20]
- The radiolabeled **Sulesomab** is diluted with saline. [20]
- The solution is administered as a single intravenous injection. [7][20]

Imaging Protocol:

- Immunoscintigraphy is typically performed 1 to 8 hours post-injection. [7][15]
- Planar imaging is conducted using a large field-of-view gamma camera equipped with a low-energy, high-resolution collimator. [15][21]
- Acquire images in all necessary views to visualize the affected area. [15]

- Each view should have a minimum of 500,000 counts or an acquisition time of ten minutes.
[15]
- Image acquisition is recommended in a 128x128 matrix or higher.[15]
- Single Photon Emission Computed Tomography (SPECT) imaging can also be performed to aid in differentiating osteomyelitis from soft tissue infections.[15]
 - Recommended SPECT parameters: 60 projections in a 360-degree step-and-shoot technique, 30 seconds per view, in at least a 64x64 matrix.[15]
 - Data should be processed using filtered backprojection and reconstructed in three planes (transaxial, coronal, and sagittal).[15]




[Click to download full resolution via product page](#)

Caption: A streamlined workflow for **Sulesomab**-based imaging.

Logical Relationships and Clinical Considerations

The decision to use **Sulesomab** imaging is often based on its advantages and disadvantages compared to other techniques, particularly the gold standard of in vitro labeled autologous leukocytes.



[Click to download full resolution via product page](#)

Caption: Key factors influencing the use of **Sulesomab**.

Conclusion

Sulesomab represents a valuable tool for the diagnostic imaging of infection and inflammation, particularly in cases of suspected osteomyelitis. Its rapid preparation, ease of use, and favorable safety profile make it an attractive alternative to more complex and invasive procedures. While its mechanism of action is more nuanced than simple in-vivo labeling of circulating granulocytes, its clinical utility has been demonstrated in multiple studies. For researchers and drug development professionals, **Sulesomab** serves as an important benchmark and a case study in the development of targeted radiopharmaceuticals for inflammation imaging. It is important to note that the marketing authorization for LeukoScan has been withdrawn in some regions, which may impact its clinical availability.^{[5][22]}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. GSRs \[precision.fda.gov\]](#)
- [2. Search Page - Drug and Health Product Register \[hpr-rps.hres.ca\]](#)
- [3. CAS Common Chemistry \[commonchemistry.cas.org\]](#)
- [4. European Nuclear Medicine Guide \[nucmed-guide.app\]](#)
- [5. Sulesomab Overview - Creative Biolabs \[creativebiolabs.net\]](#)
- [6. jnm.snmjournals.org \[jnm.snmjournals.org\]](#)
- [7. ema.europa.eu \[ema.europa.eu\]](#)
- [8. Use of Sulesomab, a radiolabeled antibody fragment, to detect osteomyelitis in diabetic patients with foot ulcers by leukoscintigraphy - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [9. academic.oup.com \[academic.oup.com\]](#)
- [10. Clinical indications, image acquisition and data interpretation for white blood cells and anti-granulocyte monoclonal antibody scintigraphy: an EANM procedural guideline - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [11. jnm.snmjournals.org \[jnm.snmjournals.org\]](#)
- [12. Mechanism of accumulation of 99mTc-sulesomab in inflammation - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [13. Sulesomab - Australian Prescriber \[australianprescriber.tg.org.au\]](#)
- [14. clinician.nejm.org \[clinician.nejm.org\]](#)
- [15. ec.europa.eu \[ec.europa.eu\]](#)
- [16. Comparison between Leukoscan \(Sulesomab\) and Gallium-67 for the diagnosis of osteomyelitis in the diabetic foot - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [17. \(99m\)Tc antigranulocyte monoclonal antibody imaging for the detection and assessment of inflammatory bowel disease newly diagnosed by colonoscopy in children - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- [18. Technetium-99m-labelled sulesomab \(LeukoScan\) in the evaluation of soft tissue infections - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [19. karger.com \[karger.com\]](#)
- [20. nuklearmedizin-gratz.de \[nuklearmedizin-gratz.de\]](#)
- [21. 99mTc-besilesomab \(Scintimun®\) in peripheral osteomyelitis: comparison with 99mTc-labelled white blood cells - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [22. Technetium \(99mTc\) sulesomab - Wikipedia \[en.wikipedia.org\]](#)
- To cite this document: BenchChem. [Sulesomab for Granulocyte Migration Tracking: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1169531/docs#sulesomab-for-granulocyte-migration-tracking-a-technical-guide\]](https://www.benchchem.com/product/b1169531/docs#sulesomab-for-granulocyte-migration-tracking-a-technical-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check